Cas no 3476-90-2 (Direct Fast Brown BX)

• Product Name: Direct Fast Brown BX
• CAS No: 3476-90-2
• MF: C₃₅H₂₃N₅Na₂O₇S
• MW: 703.630968332291
• CID: 306373
• PubChem ID: 87567969
• Update Time: 2025-04-19

Direct Fast Brown BX Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-5-[2-[4'-[2-[1-hydroxy-7-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• Benzoic acid,2-hydroxy-5-[2-[4'-[2-[1-hydroxy-7-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]...
• Benzoic acid,2-hydroxy-5-[2-[4'-[2-[1-hydroxy-7-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-
• DIRECT FAST BROWN BX
• C.I.Direct Brown 59
• Calcomine Brown BX
• Calcomine Brown BXDirect Brown B
• Direct Brown B
• Direct Brown BD
• D1471
• CID 135571184
• Calcomine Brown BX Direct Brown B
• 2-Hydroxy-5-[[4'-[[1-hydroxy-7-(phenylamino)-3-sulfo-2-naphtyl]azo]-1,1'-biphenyl-4-yl]azo]benzoic acid disodium salt
• C.I.22345
• disodium;5-[[4-[4-[(7-anilino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]-2-hydroxybenzoate
• DTXSID101023725
• C.I. Direct Brown 59, disodium salt
• 3476-90-2
• NS00049440
• DIRECTFASTBROWNBX
• Direct Fast Brown BX

• MDL： MFCD00059538
• Inchi： 1S/C35H25N5O7S.2Na/c41-31-17-16-28(20-30(31)35(43)44)39-37-25-11-6-21(7-12-25)22-8-13-26(14-9-22)38-40-33-32(48(45,46)47)18-23-10-15-27(19-29(23)34(33)42)36-24-4-2-1-3-5-24;;/h1-20,36,41-42H,(H,43,44)(H,45,46,47);;/q;2*+1/p-2/b39-37+,40-38+;;
• InChI Key： KXSNOAIRJITAFI-DVDDBBOFSA-L
• SMILES： S(C1C(=C(C2C=C(C=CC=2C=1)NC1C=CC=CC=1)O)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C=CC(=C(C(=O)[O-])C=1)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 703.11100
• Monoisotopic Mass: 703.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 1210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• Topological Polar Surface Area: 208

Experimental Properties

• Color/Form: Not determined
• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.713
• PSA: 207.64000
• LogP: 8.91380
• Solubility: Not determined
• Color index: 22345

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines